4-Cyano-2-ethoxybenzoyl chloride

• CAS No.: 316810-09-0
• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 4-cyano-2-ethoxybenzoyl chloride
• InChI: InChI=1S/C10H8ClNO2/c1-2-14-9-5-7(6-12)3-4-8(9)10(11)13/h3-5H,2H2,1H3
• InChI Key: OKPHKYFLLKKTPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C#N)C(=O)Cl

Description

4-Cyano-2-ethoxybenzoyl chloride is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Ethoxy-4-cyanobenzoic acid (10 g, 52.3 mmol), prepared as in Preparation 10, and thionyl chloride (50 ml,) were refluxed in CH2Cl2 (80 ml) for 5 h. Solvent was removed under vacuum to leave 10.9 g of an off white solid (52 mmol, yield 99%) that was used without further purification.